Cas no 1016644-54-4 ([3-(1-Carboxycyclopentyl)phenyl]boronic acid)

• Product Name: [3-(1-Carboxycyclopentyl)phenyl]boronic acid
• CAS No: 1016644-54-4
• MF: C₁₂H₁₅BO₄
• MW: 234.056103944778
• CID: 2111269
• Update Time: 2023-08-04

[3-(1-Carboxycyclopentyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-boronophenyl)Cyclopentanecarboxylic acid
• [3-(1-Carboxycyclopentyl)phenyl]boronic acid
• LXDRTVYGYLROJN-UHFFFAOYSA-N
• 3-(1-carboxy-cyclopentyl)-phenylboronic acid

• Inchi： 1S/C12H15BO4/c14-11(15)12(6-1-2-7-12)9-4-3-5-10(8-9)13(16)17/h3-5,8,16-17H,1-2,6-7H2,(H,14,15)
• InChI Key： LXDRTVYGYLROJN-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(B(O)O)C=2)CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 77.8